2-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: 2-ethylsulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C23H21N3O3S2/c1-3-31(28,29)20-13-5-4-11-18(20)22(27)26(15-17-10-6-7-14-24-17)23-25-21-16(2)9-8-12-19(21)30-23/h4-14H,3,15H2,1-2H3
• InChI Key: OXNNMWZPTHDRNC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC=C1C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC=C4S3)C
• Molecular Formula: C23H21N3O3S2
• Molecular Weight: 451.6 g/mol

Description

2-(ethylsulfonyl)-N-(4-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H21N3O3S2 and its molecular weight is 451.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds with structures related to the one have been synthesized and evaluated for their biological activities. For example, Co(II) complexes with similar sulfonamide structures have been studied for their fluorescence properties and anticancer activity, demonstrating potential applications in developing therapeutic agents and diagnostic tools (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Antimicrobial and Antifungal Applications

• Research on sulfonyl-substituted nitrogen-containing heterocyclic systems, including compounds with a thiadiazole ring, has shown sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. This suggests potential applications in developing new antimicrobial and antifungal agents (I. Sych et al., 2019).

Anticancer Research

• Derivatives of benzamide, similar to the compound of interest, have been designed and synthesized, with some exhibiting significant anticancer activity against various cancer cell lines. This indicates the role such compounds could play in the development of new anticancer drugs (B. Ravinaik et al., 2021).

Electrophysiological Activity

• N-substituted imidazolylbenzamides, structurally related to the queried compound, have shown cardiac electrophysiological activity, pointing to their potential use in developing treatments for cardiac conditions (T. K. Morgan et al., 1990).

Synthesis and Structural Analysis

• The synthesis and structural analysis of similar N-(pyridin-2-ylmethyl)benzamide derivatives have been conducted, highlighting the importance of structural characterization in the development of new chemical entities (G. Artheswari et al., 2019).